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Compound of Interest

Compound Name: Anticancer agent 177

Cat. No.: B12366071

Get Quote

Disclaimer: The term "Anticancer agent 177" is used to refer to at least two distinct small

molecule compounds in scientific literature and commercial catalogs. To provide accurate and

actionable information, this document presents separate application notes for each of these

compounds. Please identify the specific compound you are working with to follow the correct

protocol.

Application Note 1: Anticancer Agent 177
(Compound 11b) - A NAMPT Inhibitor and DNA
Alkylating Agent
Introduction
Anticancer agent 177 (Compound 11b) is a dual-function molecule that exhibits antitumor

activity by inhibiting Nicotinamide Phosphoribosyltransferase (NAMPT) and acting as a DNA

alkylating agent. NAMPT is the rate-limiting enzyme in the salvage pathway of nicotinamide

adenine dinucleotide (NAD+) synthesis. By inhibiting NAMPT, this agent depletes intracellular

NAD+ levels, inducing metabolic stress and apoptosis in cancer cells that are highly dependent

on this pathway.
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Compound Data and Storage
All quantitative data for Anticancer Agent 177 (Compound 11b) is summarized in the table

below for easy reference.

Parameter Value Reference

Synonyms Compound 11b N/A

Mechanism of Action
NAMPT inhibitor, DNA

alkylating agent
N/A

Molecular Formula C₂₈H₃₆Cl₂N₄O₂ N/A

Recommended Solvent Dimethyl sulfoxide (DMSO) N/A

Storage of Powder -20°C for up to 3 years N/A

Storage of Stock Solution -80°C for up to 1 year N/A

Experimental Protocol: Stock Solution Preparation (10
mM)
This protocol describes the preparation of a 10 mM stock solution of Anticancer Agent 177
(Compound 11b) in DMSO.

Materials:

Anticancer agent 177 (Compound 11b) powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated precision balance

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparation: Before opening the vial of Anticancer agent 177, allow it to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation of

moisture.

Weighing: Carefully weigh the desired amount of the compound powder using a calibrated

precision balance in a chemical fume hood. For a 10 mM stock solution, you will need to

calculate the required mass based on the compound's molecular weight.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the powder. For

example, to prepare 1 mL of a 10 mM stock solution, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained. Gentle warming in a 37°C water

bath can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile cryogenic vials.

Storage: Store the aliquots at -80°C. Ensure the vials are clearly labeled with the compound

name, concentration, solvent, and date of preparation.

Safety Precautions:

Handle Anticancer agent 177 (Compound 11b) in a well-ventilated area, preferably a

chemical fume hood, as the toxicological properties may not be fully known.

Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Handle with care.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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